![molecular formula C10H12N2O B1621624 1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile CAS No. 94341-88-5](/img/structure/B1621624.png)
1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
Overview
Description
1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (EDMOC) is a compound of interest in the field of medicinal chemistry due to its wide range of potential applications. It is an important component of many pharmaceuticals, including drugs used to treat cancer, diabetes, and other diseases. EDMOC has been studied extensively in the laboratory and has been found to have numerous biochemical and physiological effects.
Scientific Research Applications
Synthesis and Spectroscopic Analysis Research on pyridine derivatives, including 1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, focuses on their synthesis and structural characterization. For instance, the study by Cetina et al. (2010) explores the synthesis and spectroscopic analysis (IR, electronic spectroscopy, UV-vis absorption, and fluorescence spectroscopy) of similar pyridine derivatives. These compounds exhibit varied optical properties based on their substituents, as determined through fluorescence spectra recorded in both protic and aprotic solvents, providing insights into their potential applications in material science and as fluorescence markers (Cetina, Tranfić, Sviben, & Jukić, 2010).
Photosensitivity and Optoelectronic Applications Another application involves the photosensitivity studies of compounds like 1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. Roushdy et al. (2019) describe the synthesis of a compound through the condensation reaction, highlighting its potential in optoelectronic devices due to its photocurrent and photosensitivity properties under various illumination intensities (Roushdy et al., 2019).
Electrochemical Studies The electrochemical oxidation of N-substituted dihydropyridine derivatives has been explored to understand their electrooxidation mechanisms. Such studies, as conducted by Stradiņš et al. (1987), provide valuable data on the kinetic characteristics and potential mechanisms of electrochemical reactions, contributing to the development of electrochemical sensors or oxidation processes in organic synthesis (Stradiņš et al., 1987).
Antimicrobial and Antifibrotic Applications The chemical structure of 1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile lends itself to modification, resulting in derivatives with significant biological activities. For example, Khidre and Radini (2021) synthesized derivatives showing antimicrobial activities, which could lead to new therapeutic agents. Similarly, Ismail and Noaman (2005) evaluated substituted derivatives for their antifibrotic activity, identifying compounds with potent effects without adverse impacts on liver and kidney functions, indicating their therapeutic potential (Khidre & Radini, 2021); (Ismail & Noaman, 2005).
properties
IUPAC Name |
1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O/c1-4-12-8(3)5-7(2)9(6-11)10(12)13/h5H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZDDLFYODDQVRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=C(C1=O)C#N)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90363636 | |
Record name | 1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>26.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24785581 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile | |
CAS RN |
94341-88-5 | |
Record name | 1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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